Demoxepam (1.0 mg/mL in Acetonitrile)
Demoxepam (1.0 mg/mL in Acetonitrile)
Brand Name:
Vulcanchem
CAS No.:
963-39-3
VCID:
VC0105763
InChI:
InChI=1S/C15H11ClN2O2/c16-11-6-7-13-12(8-11)15(10-4-2-1-3-5-10)18(20)9-14(19)17-13/h1-8,20H,9H2
SMILES:
C1C(=O)N=C2C=CC(=CC2=C(N1O)C3=CC=CC=C3)Cl
Molecular Formula:
C15H11ClN2O2
Molecular Weight:
286.71 g/mol
Demoxepam (1.0 mg/mL in Acetonitrile)
CAS No.: 963-39-3
Reference Standards
VCID: VC0105763
Molecular Formula: C15H11ClN2O2
Molecular Weight: 286.71 g/mol
| CAS No. | 963-39-3 |
|---|---|
| Product Name | Demoxepam (1.0 mg/mL in Acetonitrile) |
| Molecular Formula | C15H11ClN2O2 |
| Molecular Weight | 286.71 g/mol |
| IUPAC Name | 7-chloro-4-hydroxy-5-phenyl-3H-1,4-benzodiazepin-2-one |
| Standard InChI | InChI=1S/C15H11ClN2O2/c16-11-6-7-13-12(8-11)15(10-4-2-1-3-5-10)18(20)9-14(19)17-13/h1-8,20H,9H2 |
| Standard InChIKey | PSADRZMLSXCSAS-UHFFFAOYSA-N |
| SMILES | C1C(=O)N=C2C=CC(=CC2=C(N1O)C3=CC=CC=C3)Cl |
| Canonical SMILES | C1C(=O)N=C2C=CC(=CC2=C(N1O)C3=CC=CC=C3)Cl |
| Solubility | 37.9 [ug/mL] |
| Synonyms | 7-Chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one 4-Oxide_x000B_5-Phenyl-7-chloro-3H-1,4-benzodiazepin-2(1H)-one 4-Oxide; 7-Chloro-2,3-dihydro-5-phenyl-1H-1,4-benzodiazepin-2-one 4-Oxide; Chlordiazepoxide Lactam; NSC 169898; NSC 46007; NSC 46077; Ro |
| PubChem Compound | 13756 |
| Last Modified | Nov 12 2021 |
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